Cas no 1806948-09-3 (2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride
• CAS No: 1806948-09-3
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4893330
• Update Time: 2025-08-05

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-3-2-4(16(8,13)14)7(11)12-5(3)6(9)10/h2,6H,1H3
• InChI Key： NLSUEOFRQROZBT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1806948-09-3) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride, identified by its CAS number 1806948-09-3, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including the presence of a difluoromethyl group, an iodo substituent, a methoxy group, and a sulfonyl chloride functional group, endow it with unique reactivity and make it a valuable tool for synthetic chemists and biologists.

The difluoromethyl group is particularly significant in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This moiety has been extensively studied in the development of small-molecule inhibitors and has demonstrated promise in targeting various diseases, including cancer and inflammatory disorders. The iodo substituent on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group contributes to the overall electronic properties of the molecule, influencing its interactions with biological targets.

The sulfonyl chloride functionality is another key feature that makes this compound indispensable in synthetic chemistry. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, allowing for the introduction of diverse side chains or heterocycles into the molecular framework. This reactivity has been leveraged in the synthesis of peptidomimetics, kinase inhibitors, and other bioactive molecules. The combination of these structural elements makes 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride a multifaceted building block for designing novel therapeutic agents.

In recent years, there has been growing interest in leveraging pyridine derivatives for the development of targeted therapies. For instance, researchers have explored the use of such compounds in inhibiting protein-protein interactions and modulating signaling pathways involved in disease progression. The difluoromethyl group has been particularly effective in enhancing the binding affinity of small molecules to their protein targets, leading to improved pharmacological outcomes. A notable example is its application in developing inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival.

The iodo substituent on the pyridine ring has also been utilized in generating libraries of compounds for high-throughput screening (HTS). By employing palladium-catalyzed cross-coupling reactions, researchers can rapidly introduce various aryl or heteroaryl groups into the molecular scaffold. This approach has been instrumental in identifying lead compounds for treating neurological disorders and infectious diseases. Furthermore, the sulfonyl chloride moiety allows for further derivatization via amide bond formation, enabling the synthesis of peptidomimetics that mimic natural bioactive peptides while offering improved pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride by enabling virtual screening and structure-based drug design. Molecular docking studies have revealed that this compound can interact with various biological targets with high specificity. For example, its ability to bind to ATP-binding pockets of kinases has been exploited in designing potent inhibitors that disrupt aberrant signaling pathways associated with cancer. Additionally, its interactions with enzyme active sites have been explored for developing novel antibiotics targeting resistant bacterial strains.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic elegance. Starting from commercially available pyridine precursors, chemists can introduce the desired functional groups through carefully orchestrated reactions. The use of transition metal catalysts and orthogonal reaction conditions ensures high yields and purity, making it suitable for industrial-scale production. Recent innovations in flow chemistry have also enabled continuous manufacturing processes for this intermediate, improving efficiency and scalability.

The applications of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, pyridine derivatives are used as key intermediates in synthesizing herbicides and fungicides that protect crops from pests and diseases. In materials science, these compounds contribute to the development of advanced polymers and electronic materials due to their ability to form stable coordination complexes with metals.

Future directions in research involving this compound include exploring its potential as a scaffold for developing next-generation therapeutics. By integrating machine learning algorithms with experimental data, researchers can predict new derivatives with enhanced biological activity. Additionally, green chemistry principles are being applied to optimize synthetic routes for this intermediate, minimizing waste and reducing environmental impact.

In conclusion,2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1806948-09-3) is a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As our understanding of biological systems continues to evolve，this compound will undoubtedly play a pivotal role in discovering new treatments for human diseases.